Cas no 2172611-90-2 (ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)

• Product Name: ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• CAS No: 2172611-90-2
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 5961948
• PubChem ID: 165785345
• Update Time: 2025-10-16

ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• ethyl 2-[(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
• EN300-1460435
• 2172611-90-2

• Inchi： 1S/C13H13ClO3/c1-2-16-13(15)7-9-5-6-17-12-4-3-10(14)8-11(9)12/h3-4,7-8H,2,5-6H2,1H3/b9-7-
• InChI Key： OAEMQKQCOIGDJS-CLFYSBASSA-N
• SMILES： ClC1C=CC2=C(C=1)/C(=C\C(=O)OCC)/CCO2

Computed Properties

• Exact Mass: 252.0553220g/mol
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate

Comprehensive Overview of Ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172611-90-2)

Ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172611-90-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities. The Z-configuration of the double bond in its structure plays a critical role in its reactivity and potential applications, making it a subject of interest for synthetic chemists and material scientists alike.

The molecular formula of ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is C₁₃H₁₃ClO₃, with a molecular weight of 252.69 g/mol. Its CAS number 2172611-90-2 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. Researchers often explore its synthetic pathways, including condensation reactions and catalytic hydrogenation, to optimize yield and purity. The compound's chloro-substituted benzopyran core is particularly noteworthy, as it influences both its physical properties and potential bioactivity.

In recent years, the demand for benzopyran derivatives has surged, driven by their applications in drug discovery and functional materials. For instance, ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate has been investigated as a precursor for antioxidant and anti-inflammatory agents, aligning with the growing focus on neurodegenerative diseases and chronic inflammation. Additionally, its photophysical properties make it a candidate for organic light-emitting diodes (OLEDs) and sensors, addressing the global push for sustainable technologies.

From an analytical perspective, advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize this compound. These methods ensure accurate identification and purity assessment, which are crucial for regulatory submissions and industrial-scale production. The compound's solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its utility in formulation studies.

The synthesis of CAS No. 2172611-90-2 often involves multi-step protocols, including Knoevenagel condensation and cyclization reactions. Researchers emphasize green chemistry principles, such as solvent reduction and catalyst recycling, to minimize environmental impact. This aligns with the broader industry trend toward sustainable synthesis, a topic frequently searched in academic and industrial forums.

Beyond its chemical attributes, ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is a focal point in intellectual property discussions. Patents covering its synthesis and applications highlight its commercial potential, particularly in personalized medicine and precision agriculture. These sectors are rapidly evolving, with stakeholders seeking novel compounds to address unmet medical needs and crop protection challenges.

In conclusion, ethyl 2-(4Z)-6-chloro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172611-90-2) represents a versatile and promising compound in modern chemistry. Its structural complexity, coupled with its potential applications in healthcare and technology, underscores its relevance in contemporary research. As scientific inquiries into heterocyclic compounds and sustainable materials continue to expand, this compound is poised to remain at the forefront of innovation.